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Compound of Interest

Compound Name: mPGES1-IN-4

Cat. No.: B3025841

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of a representative
chemical probe for microsomal prostaglandin E synthase-1 (mMPGES-1). As information on a
specific probe designated "mPGES1-IN-4" is not publicly available, this guide utilizes a well-
characterized mPGES-1 inhibitor, CAY10678 (also known as mPGES-1 Inhibitor Ill), as a
representative example to illustrate the principles and procedures for studying mPGES-1.

Introduction to mPGES-1 and Chemical Probes

Microsomal prostaglandin E synthase-1 (MPGES-1) is a terminal synthase in the biosynthetic
pathway of prostaglandin E2 (PGEZ2), a key mediator of inflammation, pain, fever, and cancer.
[1][2] The synthesis of PGE2 begins with the release of arachidonic acid from the cell
membrane, which is then converted to prostaglandin H2 (PGH2) by cyclooxygenase (COX)
enzymes. mMPGES-1 then specifically isomerizes PGH2 to PGE2.[1] Due to its role in
pathological processes, MPGES-1 is a prime therapeutic target for the development of novel
anti-inflammatory and analgesic drugs with potentially fewer side effects than traditional non-
steroidal anti-inflammatory drugs (NSAIDs) that target COX enzymes.[3][4]

Chemical probes are small molecules used to study the function of proteins and are essential
tools in drug discovery and chemical biology. An ideal chemical probe for mMPGES-1 should be
potent, selective, and well-characterized in various assays. This document will focus on the
application of such a probe.
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CAY10678 as a Representative mPGES-1 Chemical
Probe

CAY10678 is a potent and selective inhibitor of mMPGES-1, making it a suitable tool for studying
the enzyme's function in various biological systems.

Chemical Properties:

Property Value

N-cyclopentyl-1-[5,6-dimethyl-1-(1-
IUPAC Name methylethyl)-1H-benzimidazol-2-yl]-4-

piperidinecarboxamide

CAS Number 1268709-57-4
Molecular Formula C23H34N40O
Molecular Weight 382.5 g/mol

Quantitative Data

The inhibitory activity of CAY10678 against mMPGES-1 has been determined in various assays.
The following table summarizes its potency.

Assay Type Species ICso0 Value Reference

Recombinant Enzyme

Human 0.09 uM
Assay
Recombinant Enzyme

Rat 0.9 uM
Assay
Cell-Based Assay Dose-dependent
(LPS-stimulated) inhibition of PGE2
Whole Blood Assay Dose-dependent
(LPS-stimulated) inhibition of PGE2
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Signaling Pathway

The following diagram illustrates the prostaglandin E2 biosynthesis pathway and the point of
inhibition by an mPGES-1 chemical probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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